Cas no 50907-19-2 (5-(2-Fluorophenyl)-1H-tetrazole)

• Product Name: 5-(2-Fluorophenyl)-1H-tetrazole
• CAS No: 50907-19-2
• MF: C₇H₅FN₄
• MW: 164.139803647995
• MDL: MFCD00798373
• CID: 89601
• PubChem ID: 596275
• Update Time: 2025-06-08

5-(2-Fluorophenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-1H-1,2,3,4-tetraazole
• 1H-Tetrazole, 5-(2-fluorophenyl)-
• 5-(2-fluorophenyl)-1H-1,2,3,4-tetrazole
• 5-(2-Fluorophenyl)-1H-tetraazole
• 5-(2-Fluorophenyl)-1H-tetrazole
• 5-(2-fluorophenyl)tetrazole
• 5-(2-flurophenyl)-1H-tetrazole
• AC1LC8MS
• ACMC-20am9w
• AE-641
• STK667585
• EN300-94333
• HMS542C12
• A918542
• FT-0619583
• SCHEMBL8294492
• Z335291106
• AE-641/40197879
• PS-6583
• 5-(2-Fluorophenyl)-1H-tetraazole, AldrichCPR
• DTXSID30344368
• 5-(2-Fluoro-phenyl)-1H-tetrazole
• BB 0238333
• 5-(2-fluorophenyl)-2H-tetrazole
• 5-(2-FLUOROPHENYL)-2H-1,2,3,4-TETRAZOLE
• Maybridge1_000232
• AKOS000297177
• SCHEMBL1773738
• 2-fluorophenyl tetrazole
• SY038797
• CS-0217945
• AKOS000262510
• 50907-19-2
• MFCD00798373
• AC6260
• 5-(2-Fluorophenyl)-1H-tetraazole #
• 5-(2-Fluorophenyl)-2H-tetrazole; 5-(2-Fluorophenyl)-1H-tetrazole (9CI)

• MDL： MFCD00798373
• Inchi： 1S/C7H5FN4/c8-6-4-2-1-3-5(6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
• InChI Key： ZRFGTMYIGSTCSZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1N=NNN=1
• BRN： 1105868

Computed Properties

• Exact Mass: 164.05000
• Monoisotopic Mass: 164.04982434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.403
• Melting Point: 157-159°C
• Boiling Point: 331.8°C at 760 mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.591
• PSA: 54.46000
• LogP: 1.00580
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(2-Fluorophenyl)-1H-tetrazole

5-(2-Fluorophenyl)-1H-tetrazole: A Comprehensive Overview

5-(2-Fluorophenyl)-1H-tetrazole, with the CAS number 50907-19-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique tetrazole ring and fluorinated phenyl group, which confer it with a range of biological activities and potential therapeutic applications.

The tetrazole ring is a five-membered heterocyclic structure containing four nitrogen atoms and one carbon atom. This ring system is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable scaffold in drug design. The presence of the fluorine atom in the 2-position of the phenyl ring further enhances the compound's lipophilicity and metabolic stability, which are crucial properties for drug candidates.

Recent studies have highlighted the potential of 5-(2-Fluorophenyl)-1H-tetrazole in various therapeutic areas. One notable application is in the development of angiotensin II receptor antagonists (ARBs), which are widely used to treat hypertension and cardiovascular diseases. The tetrazole moiety in these compounds mimics the carboxylic acid functionality of angiotensin II, thereby blocking its action on the AT1 receptor. This mechanism of action has been shown to effectively lower blood pressure and reduce cardiovascular risk.

In addition to its cardiovascular applications, 5-(2-Fluorophenyl)-1H-tetrazole has also shown promise in the treatment of inflammatory diseases. Research has demonstrated that this compound can modulate the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, 5-(2-Fluorophenyl)-1H-tetrazole can potentially reduce the production of pro-inflammatory mediators, thereby alleviating symptoms associated with conditions like arthritis and asthma.

The pharmacokinetic properties of 5-(2-Fluorophenyl)-1H-tetrazole have also been extensively studied. Its high lipophilicity allows for good absorption through biological membranes, leading to favorable oral bioavailability. Furthermore, the compound exhibits low plasma protein binding and a moderate volume of distribution, which contribute to its effective systemic exposure. These properties make it an attractive candidate for further development as a therapeutic agent.

Clinical trials have provided valuable insights into the safety and efficacy of 5-(2-Fluorophenyl)-1H-tetrazole. Early-phase studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. Common side effects observed include mild gastrointestinal discomfort and dizziness, which are generally manageable with appropriate dosing regimens.

In conclusion, 5-(2-Fluorophenyl)-1H-tetrazole (CAS No. 50907-19-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development in various therapeutic areas. Ongoing research continues to explore its full potential, paving the way for innovative treatments that can improve patient outcomes and quality of life.